Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate

Catalog No.
S628008
CAS No.
27344-41-8
M.F
C28H20Na2O6S2
M. Wt
562.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2...

CAS Number

27344-41-8

Product Name

Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate

IUPAC Name

disodium;2-[2-[4-[4-[2-(2-sulfonatophenyl)ethenyl]phenyl]phenyl]ethenyl]benzenesulfonate

Molecular Formula

C28H20Na2O6S2

Molecular Weight

562.6 g/mol

InChI

InChI=1S/C28H22O6S2.2Na/c29-35(30,31)27-7-3-1-5-25(27)19-13-21-9-15-23(16-10-21)24-17-11-22(12-18-24)14-20-26-6-2-4-8-28(26)36(32,33)34;;/h1-20H,(H,29,30,31)(H,32,33,34);;/q;2*+1/p-2

InChI Key

PMPJQLCPEQFEJW-UHFFFAOYSA-L

SMILES

C1=CC=C(C(=C1)C=CC2=CC=C(C=C2)C3=CC=C(C=C3)C=CC4=CC=CC=C4S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]

Synonyms

2,2’-([1,1’-Biphenyl]-4,4’-diyldi-2,1-ethenediyl)bisbenzenesulfonic Acid Sodium Salt; 4,4’-Bis(2-Sodiosulfostyryl)biphenyl; 4,4’-Bis(2-sulfostyryl)biphenyl Disodium Salt; 4,4’-Bis(o-sulfostyryl)biphenyl Disodium Salt; Brightener BR 49; Brightener CBS

Canonical SMILES

C1=CC=C(C(=C1)C=CC2=CC=C(C=C2)C3=CC=C(C=C3)C=CC4=CC=CC=C4S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]

Isomeric SMILES

C1=CC=C(C(=C1)/C=C\C2=CC=C(C=C2)C3=CC=C(C=C3)/C=C\C4=CC=CC=C4S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]

Bioimaging and Cell Labeling

One primary application of Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate is in bioimaging and cell labeling. Its fluorescent properties allow researchers to visualize specific structures or processes within living cells. The dye can be:

  • Conjugated to biomolecules such as antibodies or proteins, enabling researchers to target and label specific cellular components .
  • Used directly to stain certain cellular structures, such as amyloid plaques associated with Alzheimer's disease in alzheimer's disease ON National Institutes of Health (.gov) ncbi.nlm.nih.gov].

Biosensing and Molecular Recognition

The dye's fluorescence intensity can change in response to specific environmental factors, making it useful in biosensing applications. For example, it can be used to:

  • Detect the presence of specific molecules by monitoring changes in its fluorescence upon binding to the target molecule .
  • Monitor changes in cellular environment, such as pH or ion concentration, based on its fluorescence response .

Other Applications

Beyond bioimaging and biosensing, Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate can be used in various other scientific research applications, including:

  • Drug discovery and development to study the interaction of drugs with cells or tissues
  • Material science to study the properties of newly developed materials
  • Environmental science to monitor environmental pollutants or track the movement of specific molecules in the environment

Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate is a synthetic organic compound with the molecular formula C28H20Na2O6S2C_{28}H_{20}Na_2O_6S_2 and a molecular weight of approximately 562.6 g/mol. It is characterized by its complex structure that includes biphenyl and sulfonate functional groups, contributing to its potential applications in various fields such as materials science and pharmaceuticals. The compound typically appears as crystalline solids and is noted for its high purity, often exceeding 95% in commercial preparations .

The synthesis of Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate typically involves multi-step organic synthesis techniques. Key steps may include:

  • Formation of the biphenyl backbone: This can be achieved through coupling reactions involving aryl halides.
  • Introduction of ethylene units: This may involve the use of palladium-catalyzed cross-coupling reactions.
  • Sulfonation: The final step often includes the sulfonation of the biphenyl structure to introduce the sulfonate groups.

Each step requires careful control of reaction conditions to optimize yield and purity.

Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate finds applications in several domains:

  • Materials Science: It can be used as a polymer additive or modifier due to its unique structural properties.
  • Pharmaceuticals: Potential applications in drug formulation as a solubilizing agent or active pharmaceutical ingredient.
  • Analytical Chemistry: Utilized in chromatography as a stationary phase or as part of sensor technologies.

Several compounds share structural similarities with Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate. Here are some notable examples:

Compound NameStructural FeaturesUnique Aspects
Diphenyl sulfoneTwo phenyl rings with sulfone groupSimpler structure; used primarily as a solvent
Bisphenol ATwo phenolic groups linked by a carbon chainKnown for endocrine-disrupting properties
SulfobetaineQuaternary ammonium group with sulfonateExhibits zwitterionic characteristics

The uniqueness of Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate lies in its complex biphenyl framework and dual sulfonate groups which may offer distinct chemical reactivity and biological interactions compared to these similar compounds.

Physical Description

Dry Powder; Liquid, Other Solid; Pellets or Large Crystals
Yellow odorless powder; [Exciton MSDS] 29-31% Aqueous solution: Yellow odorless slurry; [Ciba MSDS]

Hydrogen Bond Acceptor Count

6

Exact Mass

562.04966926 g/mol

Monoisotopic Mass

562.04966926 g/mol

Heavy Atom Count

38

UNII

I25R28R1YG

Related CAS

38775-22-3 (Parent)

GHS Hazard Statements

Aggregated GHS information provided by 614 companies from 17 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 7 of 614 companies. For more detailed information, please visit ECHA C&L website;
Of the 16 notification(s) provided by 607 of 614 companies with hazard statement code(s):;
H318 (23.06%): Causes serious eye damage [Danger Serious eye damage/eye irritation];
H319 (77.1%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Irritant

Corrosive;Irritant

Other CAS

60317-04-6
27344-41-8

Wikipedia

(E,E)-disodium distyrylbiphenyl disulfonate

Use Classification

Cosmetics -> Viscosity controlling; Surfactant

General Manufacturing Information

Paint and Coating Manufacturing
Soap, Cleaning Compound, and Toilet Preparation Manufacturing
Textiles, apparel, and leather manufacturing
Benzenesulfonic acid, 2,2'-([1,1'-biphenyl]-4,4'-diyldi-2,1-ethenediyl)bis-, sodium salt (1:2): ACTIVE

Dates

Modify: 2023-08-15

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